Enterodiol

• CAS No.: 80226-00-2
• Product Name: Enterodiol
• Molecular Formula: C18H22O4
• Molecular Weight: 302.4 g/mol
• IUPAC Name: (2R,3R)-2,3-bis[(3-hydroxyphenyl)methyl]butane-1,4-diol
• Standard InChI: InChI=1S/C18H22O4/c19-11-15(7-13-3-1-5-17(21)9-13)16(12-20)8-14-4-2-6-18(22)10-14/h1-6,9-10,15-16,19-22H,7-8,11-12H2/t15-,16-/m0/s1
• Standard InChIKey: DWONJCNDULPHLV-HOTGVXAUSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)O)C[C@@H](CO)[C@@H](CC2=CC(=CC=C2)O)CO
• SMILES: C1=CC(=CC(=C1)O)CC(CO)C(CC2=CC(=CC=C2)O)CO
• Canonical SMILES: C1=CC(=CC(=C1)O)CC(CO)C(CC2=CC(=CC=C2)O)CO
• Physical Description: Solid
• Description: Enterodiol, also known as 2, 3-BHBBD or arbo 9, belongs to the class of organic compounds known as dibenzylbutanediol lignans. These are lignan compounds containing a 2, 3-dibenzylbutane-1, 4-diol moiety. Enterodiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Enterodiol has been detected in multiple biofluids, such as urine and blood. Within the cell, enterodiol is primarily located in the membrane (predicted from logP).; Enterodiol is a lignan.
• Synonyms: 2,3-BHBBD; 2,3-bis(3'-hydroxybenzyl)butane-1,4-diol; 2,3-bis(3-hydroxybenzyl)butane-1,4-diol; enterodiol
• PubChem Compound: 115089
• Last Modified: Nov 11 2021